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Compound of Interest

Compound Name: AZ-27

Cat. No.: B15566185

For immediate release

To ensure the safety of laboratory personnel and the proper management of chemical waste,
this document provides essential procedural guidance for the handling and disposal of the
novel kinase inhibitor, AZ-27. Researchers, scientists, and drug development professionals
should adhere to these protocols to minimize risk and ensure regulatory compliance.

AZ-27 Safety Profile and Handling

AZ-27 is a potent, solid-form compound requiring careful handling in a controlled laboratory
environment. All personnel must wear appropriate Personal Protective Equipment (PPE),
including safety goggles, lab coats, and chemical-resistant gloves. All handling of powdered
AZ-27 should occur within a certified chemical fume hood to prevent inhalation.

Quantitative Safety Data:

Hazard Dermal LD50 Inhalation LC50
L Oral LD50 (Rat) ]
Classification (Rabbit) (Rat)
Category 2 (Acute 0.054-0.52 mg/L
o 27 mg/kg[1] 20 mg/kg[1]
Toxicity) (dust)[1]

AZ-27 Disposal Procedures
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Proper disposal of AZ-27 and its associated waste is critical. Under no circumstances should
AZ-27 or its solutions be disposed of down the drain or in regular trash.[2] All waste is
considered hazardous and must be segregated and disposed of according to the following
procedures.

Waste Stream Segregation:

Waste Type Container Requirement Disposal Protocol

Collect all unused or expired

Clearly labeled, sealed, ]
solid AZ-27. Label as

Solid AZ-27 Waste chemically compatible )
) "Hazardous Waste: Solid AZ-
container.
27"
Collect all solutions containing
AZ-27. Segregate halogenated
Leak-proof, sealed container and non-halogenated solvent

Liquid AZ-27 Waste ) )
with secondary containment.[2] waste. Label as "Hazardous

Waste: Liquid AZ-27" and list

all chemical components.

Dispose of all contaminated

items (e.g., pipette tips, gloves,
Puncture-proof sharps ) ) )
_ . vials) in designated hazardous
Contaminated Labware container for sharps; labeled )
_ waste containers. Sharps must
bag for other disposables. ] )
be in a dedicated sharps

container.

Triple-rinse with a suitable
solvent. The first rinsate must
) o _ be collected as hazardous
Empty AZ-27 Containers Original container. o o
liquid waste. After rinsing,
deface the label and dispose

of the container as solid waste.

Experimental Protocol: Inactivation of AZ-27
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For experimental protocols requiring the inactivation of AZ-27 prior to disposal, the following
procedure is recommended. This process should be performed within a chemical fume hood.

Methodology:

o Preparation: Prepare a 1M solution of sodium hydroxide (NaOH) in a designated glass
beaker.

o Dissolution: Dissolve the AZ-27 waste in a minimal amount of a compatible organic solvent
(e.g., DMSO).

« Inactivation: Slowly add the dissolved AZ-27 solution to the NaOH solution while stirring. The
alkaline conditions will hydrolyze and inactivate the compound.

» Neutralization: After allowing the reaction to proceed for at least one hour, neutralize the
solution to a pH between 6.0 and 8.0 using a 1M hydrochloric acid (HCI) solution.

o Disposal: The final neutralized solution must be collected as hazardous liquid waste and
disposed of through your institution's Environmental Health and Safety (EHS) office.

Visual Guides

AZ-27 Disposal Workflow:
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AZ-27 Waste Generated
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Caption: Workflow for proper segregation and disposal of AZ-27 waste streams.

AZ-27 Inactivation Protocol:

1. Dissolve AZ-27
in Solvent (DMSO)

2. Add to 1M NaOH
(Alkaline Hydrolysis)

3. Neutralize with 1M HCI
(pH 6.0-8.0)

4. Collect as

Hazardous Waste

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15566185?utm_src=pdf-body-img
https://www.benchchem.com/product/b15566185?utm_src=pdf-body
https://www.benchchem.com/product/b15566185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Step-by-step chemical inactivation protocol for AZ-27 waste.

For any spills or exposures, immediately consult the Safety Data Sheet (SDS) and notify your
institution's Environmental Health and Safety office. Always prioritize safety and adhere to
established institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
o 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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